Cas no 1207058-44-3 (N-(3-chloro-4-methoxyphenyl)-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide
• CAS No: 1207058-44-3
• MF: C₂₁H₁₉ClN₄O₃
• MW: 410.853563547134
• CID: 5394438
• Update Time: 2025-05-22

N-(3-chloro-4-methoxyphenyl)-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chloro-4-methoxyphenyl)-4,5-dihydro-8-methyl-4-oxo-3H-pyrimido[5,4-b]indole-3-propanamide
• N-(3-chloro-4-methoxyphenyl)-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide

• Inchi： 1S/C21H19ClN4O3/c1-12-3-5-16-14(9-12)19-20(25-16)21(28)26(11-23-19)8-7-18(27)24-13-4-6-17(29-2)15(22)10-13/h3-6,9-11,25H,7-8H2,1-2H3,(H,24,27)
• InChI Key： UYEOFDMVTLOHLV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C2N=CN(CCC(NC3=CC=C(OC)C(Cl)=C3)=O)C(=O)C1=2

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.28±0.70(Predicted)

Additional information on N-(3-chloro-4-methoxyphenyl)-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide

N-(3-chloro-4-methoxyphenyl)-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide: A Comprehensive Overview

N-(3-chloro-4-methoxyphenyl)-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide, also known by its CAS registry number 1207058-44-3, is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a complex arrangement of functional groups. The presence of a chlorine atom and a methoxy group on the phenyl ring suggests potential electronic effects that could influence its reactivity and bioavailability. Additionally, the pyrimido[5,4-b]indole core is a heterocyclic system known for its stability and ability to interact with biological targets such as enzymes and receptors. The substitution pattern at the 8-methyl position further enhances the compound's versatility in binding interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and modular assembly techniques, to construct the molecule with high precision. These methods not only improve yield but also ensure the scalability of production, which is crucial for preclinical and clinical studies.

In terms of pharmacological activity, this compound has demonstrated remarkable potential as a modulator of key biological pathways. Studies have shown that it exhibits selective inhibition against certain kinases, making it a promising candidate for anti-cancer therapies. Furthermore, its ability to penetrate cellular membranes efficiently suggests favorable pharmacokinetic properties.

The integration of computational chemistry tools has played a pivotal role in understanding the compound's behavior at the molecular level.Docking studies have revealed that the compound interacts with critical residues in target proteins, providing insights into its mechanism of action. These findings are supported by experimental data from in vitro assays, which further validate its therapeutic potential.

Another area of interest is the compound's role in drug delivery systems. Its structural features make it amenable for conjugation with targeting ligands or encapsulation within nanocarriers. This opens up possibilities for targeted drug delivery, reducing systemic toxicity while enhancing therapeutic efficacy.

Looking ahead, ongoing research is focused on optimizing the compound's stability and bioavailability. Researchers are exploring various chemical modifications to improve its pharmacokinetic profile without compromising its biological activity. These efforts are expected to pave the way for its transition from laboratory studies to clinical applications.

In conclusion, N-(3-chloro-4-methoxyphenyl)-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide (CAS No: 1207058-44-3) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities and versatile synthetic methods, positions it as a valuable asset in drug discovery pipelines. As research continues to unfold new insights into its properties and applications, this compound is poised to make a substantial impact on the field of therapeutics.